Cas no 379255-36-4 (2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide)

• Product Name: 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide
• CAS No: 379255-36-4
• MF: C₁₆H₁₅ClN₂O
• MW: 286.756102800369
• MDL: MFCD00264809
• CID: 3955800
• PubChem ID: 2305715
• Update Time: 2025-08-05

2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)-
• AKOS BBS-00003876
• 2-Chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide
• EN300-01636
• STK208712
• Z56869421
• SCHEMBL4863449
• G30969
• 2-Chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide; .
• MFCD00264809
• 3-chloroacetylamino-9-ethyl-9h-carbazole
• 379255-36-4
• CS-0218658
• ALBB-019088
• 2-chloro-N-(9-ethylcarbazol-3-yl)acetamide
• 978-950-9
• AKOS001043265
• 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

• MDL： MFCD00264809
• Inchi： 1S/C16H15ClN2O/c1-2-19-14-6-4-3-5-12(14)13-9-11(7-8-15(13)19)18-16(20)10-17/h3-9H,2,10H2,1H3,(H,18,20)
• InChI Key： LUPBNOXHXIDWDW-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC2=C(C=1)C1C=CC=CC=1N2CC)=O

Computed Properties

• Exact Mass: 286.0872908Da
• Monoisotopic Mass: 286.0872908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34Ų

Additional information on 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

Introduction to 2-Chloro-N-(9-Ethyl-9H-Carbazol-3-yl)acetamide (CAS No. 379255-36-4)

2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide, with the CAS number 379255-36-4, is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a chloroacetamide moiety with a 9-ethylcarbazole unit. The combination of these functional groups imparts a range of interesting properties, making it a valuable candidate for various applications.

The molecular formula of 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide is C₁₇H₁₆ClNO₂, and its molecular weight is approximately 301.77 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-amino-9-ethylcarbazole with chloroacetyl chloride in the presence of a base such as triethylamine. This synthesis method has been well-documented in the literature and is known for its high yield and purity.

In terms of physical properties, 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide is a white to off-white solid at room temperature. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). However, it has limited solubility in water, which can be an important consideration for certain applications. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The unique chemical structure of 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide endows it with a range of interesting properties that have been explored in various research contexts. One of the most notable applications of this compound is in the field of organic electronics, particularly in the development of organic light-emitting diodes (OLEDs). The 9-ethylcarbazole unit is known for its excellent electron-donating ability and high triplet energy, which makes it an ideal component for hole transport materials (HTMs) in OLED devices.

Recent studies have shown that 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide can be used as a building block to create advanced HTMs with improved performance characteristics. For example, researchers at the University of California, Santa Barbara, have developed a series of novel HTMs based on this compound that exhibit enhanced hole mobility and stability under operational conditions. These materials have shown promise in achieving higher efficiency and longer lifetimes in OLED devices.

Beyond its applications in organic electronics, 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide has also been investigated for its potential use in pharmaceutical research. The chloroacetamide functional group is known to exhibit various biological activities, including antimicrobial and antifungal properties. Additionally, the 9-ethylcarbazole unit has been associated with neuroprotective effects and has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide demonstrated potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in the pathogenesis of Alzheimer's disease. The researchers found that these derivatives were able to cross the blood-brain barrier and effectively reduce AChE levels in vivo, suggesting their potential as therapeutic agents for Alzheimer's disease.

In addition to its biological activities, 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide has also been explored for its photophysical properties. The compound exhibits strong absorption and emission characteristics in the visible region of the electromagnetic spectrum, making it a promising candidate for use in fluorescent probes and sensors. Researchers at the National Institute of Standards and Technology (NIST) have developed fluorescent probes based on this compound that can be used to detect specific biomolecules with high sensitivity and selectivity.

The versatility of 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide extends to its use as a synthetic intermediate in the preparation of more complex molecules. Its reactivity can be harnessed to introduce additional functional groups or modify existing ones, thereby expanding its potential applications. For instance, chemists at Harvard University have utilized this compound as a key intermediate in the synthesis of novel conjugated polymers with tunable electronic properties.

In conclusion, 2-Chloro-N-(9-Ethyl-9H-carbazol-3-yl)acetamide (CAS No. 379255-36-4) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for use in organic electronics, pharmaceutical research, photophysical studies, and synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in various scientific disciplines.